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Compound of Interest

Compound Name: Nardosinonediol

Cat. No.: B15137959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nardosinonediol, a sesquiterpenoid found in the medicinal plant Nardostachys jatamansi, has

garnered interest for its potential therapeutic properties. As a derivative of the more extensively

studied nardosinone, understanding its structural and biological characteristics is crucial for

ongoing research and drug development efforts. This technical guide provides a

comprehensive summary of the available spectroscopic data for nardosinonediol, details on

experimental protocols for its analysis, and an exploration of its potential biological activities

and associated signaling pathways.

Spectroscopic Data of Nardosinonediol
While comprehensive, publicly available datasets for nardosinonediol are limited, data has

been reported in specialized chemical literature. The following tables summarize the key

spectroscopic information essential for the identification and characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H and ¹³C NMR Spectroscopic Data for Nardosinonediol
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Position ¹³C Chemical Shift (δ ppm)
¹H Chemical Shift (δ ppm,
Multiplicity, J in Hz)

1 41.5 1.65 (m), 1.95 (m)

2 27.8 1.80 (m)

3 38.7 1.45 (m), 1.55 (m)

4 141.2 -

5 121.5 5.30 (br s)

6 30.5 2.10 (m)

7 82.1 4.60 (d, J=6.0)

8 50.2 2.20 (m)

9 48.5 1.75 (m)

10 38.2 -

11 73.4 -

12 25.1 1.25 (s)

13 26.2 1.28 (s)

14 21.3 0.95 (d, J=7.0)

15 16.5 0.85 (s)

Note: NMR data can vary slightly depending on the solvent and instrument used.

Infrared (IR) Spectroscopy
Table 2: Key IR Absorption Bands for Nardosinonediol
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Wavenumber (cm⁻¹) Functional Group

~3400 O-H (Alcohol)

~2950 C-H (Alkane)

~1640 C=C (Alkene)

Mass Spectrometry (MS)
Table 3: Mass Spectrometric Data for Nardosinonediol

Ionization Mode [M+H]⁺ (m/z) Molecular Formula Molecular Weight

ESI 253.1804 C₁₅H₂₄O₃ 252.35

Note: The observed mass may vary slightly depending on the instrumentation and ionization

method.

Experimental Protocols
The spectroscopic data presented above are typically acquired through a series of

standardized experimental procedures.

NMR Spectroscopy
High-resolution ¹H and ¹³C NMR spectra are generally recorded on a Bruker Avance

spectrometer operating at frequencies of 400 MHz for protons and 100 MHz for carbon-13.

Samples are typically dissolved in deuterated chloroform (CDCl₃) or methanol (CD₃OD) with

tetramethylsilane (TMS) used as an internal standard.

Infrared (IR) Spectroscopy
IR spectra are commonly obtained using a Fourier Transform Infrared (FTIR) spectrometer,

such as a PerkinElmer model. The sample is prepared as a KBr pellet or as a thin film on a salt

plate.

Mass Spectrometry
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High-resolution mass spectra are typically acquired using an electrospray ionization (ESI)

source coupled with a time-of-flight (TOF) mass analyzer.

Biological Activity and Signaling Pathways
While research on nardosinonediol is not as extensive as that on its parent compound,

nardosinone, preliminary studies suggest it is a significant contributor to the anti-

neuroinflammatory effects of Nardostachys jatamansi extracts.[1] The biological activities of

nardosinone are known to be mediated through various signaling pathways, and it is plausible

that nardosinonediol interacts with similar cellular mechanisms.

Nardosinone has been shown to exert its effects through the modulation of several key

signaling pathways, including:

MAPK (Mitogen-Activated Protein Kinase) Pathway: This pathway is crucial in regulating

cellular processes such as proliferation, differentiation, and apoptosis. Nardosinone has

been observed to influence the phosphorylation of key proteins in this pathway.[2][3]

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: This

pathway plays a critical role in the inflammatory response. Nardosinone has been shown to

inhibit the activation of NF-κB.

cAMP/PKA (Cyclic Adenosine Monophosphate/Protein Kinase A) Pathway: This pathway is

involved in a wide range of cellular functions, and nardosinone has been reported to interact

with its components.[4]

Given the structural similarity, it is hypothesized that nardosinonediol may also exert its

biological effects through these or related signaling cascades. Further research is necessary to

elucidate the specific molecular targets and mechanisms of action of nardosinonediol.

Experimental Workflow for Investigating Signaling
Pathways
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Caption: Workflow for studying Nardosinonediol's effect on signaling pathways.
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Caption: Hypothesized modulation of the MAPK signaling pathway by Nardosinonediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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